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Compound of Interest

Compound Name: 5-Amino-2-pentanol HCl

Cat. No.: B8233490

Get Quote

Executive Summary & Chemical Identity
5-Amino-2-pentanol Hydrochloride (CAS: 5968-88-7 for the salt; Free base: 81693-62-1) is a

bifunctional aliphatic intermediate critical in the synthesis of chiral ligands, biodegradable

polyesteramides, and pharmaceutical linkers.

As a hydrochloride salt of a secondary alcohol-amine, its solubility behavior is governed by the

competition between its ionic lattice energy and the solvation capability of the solvent. This

guide provides a structured analysis of its solubility landscape to support reaction optimization,

purification (recrystallization), and analytical sample preparation.
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Property Value / Characteristic

Molecular Formula

Molecular Weight 139.62 g/mol

Structure
Aliphatic chain with terminal primary amine

(protonated) and secondary hydroxyl group.[1]

Polarity
High (Ionic/Polar). Amphiphilic character due to

the C5 alkyl chain.

H-Bonding
Strong donor (ammonium, hydroxyl) and

acceptor (hydroxyl).

Solubility Landscape
The solubility of 5-Amino-2-pentanol HCl follows the "Like Dissolves Like" principle, heavily

skewed towards high-dielectric protic solvents due to the ionic ammonium chloride moiety.

Solvent Compatibility Matrix
Data represents estimated saturation limits based on homologous amino-alcohol salt behavior

at 25°C.
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Solvent Class
Representative
Solvents

Solubility Rating
Primary
Application

Polar Protic
Water (

)

Very High (>500

mg/mL)

Aqueous workup,

buffer preparation.

Lower Alcohols Methanol (MeOH) High (>200 mg/mL)
Reaction solvent,

stock solutions.

** hindered Alcohols**
Ethanol, Isopropanol

(IPA)

Moderate (Temp.

dependent)

Recrystallization (High

solubility at boil, low at

RT).

Polar Aprotic DMSO, DMF High (>100 mg/mL)

Biological assays,

organometallic

catalysis.

Polar Aprotic Acetone, Acetonitrile Low / Sparingly
Anti-solvent for

precipitation.

Non-Polar
Hexane, Toluene,

DCM
Insoluble (<1 mg/mL)

Washing impurities,

biphasic extraction.

Thermodynamic Considerations
Enthalpy of Solution (

): Dissolution in water is likely endothermic (solution cools down). The lattice energy of the
HCl salt is significant; heating facilitates rapid dissolution.

Salt Breaking: In high pH environments (pH > 10), the salt converts to the free base (5-

Amino-2-pentanol), drastically altering solubility—becoming soluble in organic solvents like

Dichloromethane (DCM) and less soluble in water.

Experimental Protocols (Self-Validating Systems)
Protocol A: Solubility Verification (The "10mg Rule")
Objective: Rapidly determine solvent suitability before scale-up.
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Weigh 10 mg of 5-Amino-2-pentanol HCl into a clear 4mL glass vial.

Add 100 µL of target solvent (Result: 100 mg/mL concentration).

Vortex for 30 seconds.

Clear Solution?

High Solubility.

Suspension?

Proceed to Step 4.

Add 900 µL of solvent (Total: 1 mL, 10 mg/mL). Vortex.

Heat to 50°C (if solvent boiling point permits).

Dissolves on heat, precipitates on cool?

Candidate for Recrystallization.

Remains solid?

Anti-solvent.

Protocol B: Recrystallization (Purification)
Context: Removing non-polar impurities or colored byproducts.

Solvent System: Isopropanol (IPA) or Ethanol/Ethyl Acetate (9:1).

Dissolution: Place crude solid in a flask. Add minimum volume of boiling IPA until fully

dissolved.

Filtration (Optional): If insoluble particles remain, hot filter through a pre-warmed glass frit.

Nucleation: Allow the solution to cool slowly to Room Temperature (RT).

Critical Step: If no crystals form at RT, add "seed" crystals or scratch the glass wall.
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Maximizing Yield: Cool further to 0-4°C in an ice bath for 1 hour.

Isolation: Filter the white crystalline precipitate. Wash with cold Acetone (Anti-solvent) to

remove residual mother liquor.

Drying: Vacuum dry at 40°C.

Protocol C: Free Base Liberation (Partitioning)
Context: When the neutral amino-alcohol is required for nucleophilic attack.

Dissolve the HCl salt in minimum Water.

Adjust pH to >12 using 2M NaOH or

.

Extract 3x with Dichloromethane (DCM) or Ethyl Acetate.

Note: 5-Amino-2-pentanol is amphiphilic; saturation of the aqueous layer with NaCl

(Salting out) is recommended to improve extraction efficiency.

Dry organic layer over

and concentrate.

Visualizations
Solubility Decision Logic
Use this workflow to select the correct solvent based on your objective.
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Figure 1: Decision tree for solvent selection based on experimental intent.

Recrystallization Thermodynamic Cycle
Visualizing the temperature-dependent solubility window.

High Temp (Boiling)
Solubility: High

State: Dissolved

Cooling Phase
Supersaturation Reached

Slow Cooling Low Temp (0°C)
Solubility: Low

State: Crystallized

Nucleation Impurities
Remain in Solution

Filtration
Separation

Click to download full resolution via product page

Figure 2: The thermodynamic cycle of recrystallization using Isopropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Amino-2-pentanol HCl]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8233490/docs#technical-guide-solubility-profile-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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